4(3H)-Quinazolinone, 3-(3-nitrophenyl)-2-(2-pyridinyl)-

• CAS No.: 58668-45-4
• Molecular Formula: C19H12N4O3
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 3-(3-nitrophenyl)-2-pyridin-2-ylquinazolin-4-one
• InChI: InChI=1S/C19H12N4O3/c24-19-15-8-1-2-9-16(15)21-18(17-10-3-4-11-20-17)22(19)13-6-5-7-14(12-13)23(25)26/h1-12H
• InChI Key: HAESFHDRRKKFQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=CC=N3)C4=CC(=CC=C4)[N+](=O)[O-]

Description

4(3H)-Quinazolinone derivatives are nitrogen-containing heterocyclic compounds with a fused benzene and pyrimidine ring system. The compound 3-(3-nitrophenyl)-2-(2-pyridinyl)-4(3H)-quinazolinone (CAS: 58668-45-4, Molecular Formula: C₁₉H₁₂N₄O₃) features a 3-nitrophenyl group at position 3 and a 2-pyridinyl moiety at position 2 of the quinazolinone core . These substituents confer unique electronic and steric properties, making the compound a candidate for diverse pharmacological activities, including antimicrobial, anti-inflammatory, and analgesic applications .

Biological Activity

4(3H)-Quinazolinone, 3-(3-nitrophenyl)-2-(2-pyridinyl)- is a heterocyclic compound that has garnered significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its antibacterial, antifungal, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The molecular formula of 4(3H)-quinazolinone, 3-(3-nitrophenyl)-2-(2-pyridinyl)- is $C_{19}H_{12}N_{4}O_{3}$ with a molecular weight of approximately 356.32 g/mol. The compound features a quinazolinone core structure characterized by a fused bicyclic system composed of a benzene ring and a pyrimidine ring, with specific substitutions that contribute to its reactivity and biological activity .

Antibacterial Activity

Research indicates that derivatives of 4(3H)-quinazolinone exhibit significant antibacterial properties. Notably, compounds related to this structure have shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant bacterial strains. A study involving in silico screening of over 1 million compounds identified several derivatives with promising antibacterial activity against Staphylococcus aureus .

Table 1: Antibacterial Activity of Selected Quinazolinone Derivatives

Compound Name	Structure Features	Notable Activity
Compound 27	Substituted at R1 and R2	High efficacy against MRSA
Compound 15	Phenolic substitution	Low systemic exposure
Compound 5	Fluorine and hydroxyl groups	Enhanced antibacterial properties

The structure-activity relationship (SAR) studies have shown that specific substitutions on the quinazolinone core can significantly enhance or diminish antibacterial activity, emphasizing the importance of structural optimization in drug design .

Antifungal Activity

In addition to antibacterial properties, certain derivatives have demonstrated antifungal activity. For instance, specific compounds exhibited minimum inhibitory concentrations (MIC) against fungi such as Aspergillus niger and Candida albicans. A study reported that some derivatives had MIC values as low as 8 μg/mL against C. albicans, indicating their potential as antifungal agents .

Anticancer Activity

Quinazolinone derivatives have also been explored for their anticancer potential. Some studies suggest that modifications to the quinazolinone structure can lead to enhanced cytotoxicity against various cancer cell lines. The introduction of different substituents has been linked to increased antiproliferative effects, making these compounds candidates for further investigation in cancer therapy .

The mechanism of action for quinazolinone derivatives often involves interaction with various biological macromolecules. For example, the nitrophenyl group can undergo redox reactions, leading to the generation of reactive intermediates that interact with cellular targets. This interaction may disrupt essential cellular processes, contributing to their antibacterial and anticancer effects .

Case Studies and Research Findings

Several case studies have highlighted the effectiveness of 4(3H)-quinazolinone derivatives in preclinical models:

• Study on Antibacterial Efficacy : A recent study evaluated the efficacy of a novel quinazolinone derivative in a mouse model of peritonitis, demonstrating significant reductions in bacterial load when treated with the compound compared to controls .
• Antifungal Efficacy Assessment : Another study focused on the antifungal activity of various derivatives against clinically relevant fungal pathogens, showing promising results that warrant further exploration in clinical settings .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The biological and physicochemical properties of quinazolinones depend on substituent type and position. Key comparisons include:

Table 1: Substituent Effects on Quinazolinone Derivatives

Compound Name	Substituents (Position)	Key Biological Activity	Key References
Target Compound	3-(3-nitrophenyl), 2-(2-pyridinyl)	Under investigation (antimicrobial)
3-Amino-2-(3-nitrophenyl)-4(3H)-quinazolinone	3-amino, 2-(3-nitrophenyl)	Analgesic
6-Nitro-3-(2-nitrophenyl)-2-(2-pyridinyl)-4(3H)-quinazolinone	6-nitro, 3-(2-nitrophenyl), 2-pyridinyl	Not reported
2-Methyl-4(3H)-quinazolinone	2-methyl	Analgesic, anti-inflammatory
2-Phenyl-4(3H)-quinazolinone	2-phenyl	Antitumor, antimicrobial
Compound 27 (Bouley et al., 2016)	Varied (optimized for MRSA activity)	Potent anti-MRSA

Key Observations:

• Pyridinyl vs. Phenyl : The 2-pyridinyl group introduces hydrogen-bonding capability, unlike 2-phenyl derivatives, which rely on hydrophobic interactions .
• Antibacterial SAR: In , compound 27 (a 4(3H)-quinazolinone derivative) showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The target compound’s nitro and pyridinyl groups may similarly enhance bacterial membrane penetration .

Pharmacological Activity Comparison

• Anti-Inflammatory Activity: 2-Phenyl-3-substituted quinazolinones (e.g., 6,8-disubstituted derivatives) exhibit significant COX-2 inhibition, while the target compound’s nitro group may modulate nitric oxide pathways .
• Antimicrobial Activity : Derivatives with electron-withdrawing groups (e.g., nitro) show enhanced Gram-positive bacterial inhibition compared to methyl or methoxy substituents .
• Analgesic Activity: 3-Amino-substituted derivatives (e.g., 4d in ) demonstrate higher potency than the target compound, suggesting the amino group enhances central nervous system penetration .

Physicochemical Properties

Property	Target Compound	3-Amino-2-(3-nitrophenyl) Derivative	2-Methyl Derivative
Melting Point	Not reported	206–208°C	180–182°C
Solubility	Low (polar aprotic solvents)	Moderate in DMSO	High in chloroform
LogP	~3.5 (estimated)	~2.8	~1.5

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 3-(3-nitrophenyl)-2-(2-pyridinyl)-4(3H)-quinazolinone?

• Methodology : The compound can be synthesized via the Niementowski reaction, which involves condensation of anthranilic acid derivatives with 3-nitrobenzamide and 2-pyridinyl ketones under reflux in acetic acid. Reaction conditions (e.g., 180°C for cyclization) and solvent choice (acetic acid or DMF) significantly influence yield . Phosphorus pentaoxide-amine hydrochloride mixtures at high temperatures (180–250°C) are also effective for quinazolinone core formation . Post-synthesis, column chromatography (silica gel, ethyl acetate/hexane) is used for purification .

Q. How is the compound characterized to confirm its structural integrity?

• Analytical Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR resolves substituent positions (e.g., nitrophenyl protons at δ 7.5–8.2 ppm; pyridinyl protons at δ 8.3–8.7 ppm) .
• Mass Spectrometry (HRMS) : Molecular ion peaks (e.g., m/z 334.09 [M+H]⁺) confirm molecular weight .
• HPLC : Purity >95% is achieved using C18 columns (acetonitrile/water, 70:30) .

Q. What are the foundational biological assays used to evaluate its activity?

• Antiviral Assays : Cytopathic effect inhibition assays (e.g., against influenza A virus) measure EC₅₀ values, with comparisons to ribavirin .
• Anticancer Screens : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) assess IC₅₀ values, often revealing nanomolar potency for derivatives .
• Enzyme Inhibition : Neuraminidase or histone deacetylase (HDAC) inhibition is quantified via fluorometric assays .

Advanced Research Questions

Q. How can synthetic protocols be optimized to improve yield and scalability?

• Key Variables :

• Solvent Optimization : Acetic acid enhances cyclization but may require dilution with toluene to prevent side reactions .
• Catalysis : Fe₂O₃@SiO₂/In₂O₃ nanoparticles improve reaction efficiency (yield increases from 70% to 90%) by reducing energy barriers .
• Microwave-Assisted Synthesis : Reduces reaction time from 12 hours to 30 minutes while maintaining yields >85% .

Q. How to resolve contradictions in biological activity data across studies?

• Case Example : A derivative shows IC₅₀ = 144 µg/mL against tomato spotted wilt virus (TSWV) in one study but lower activity in another.
• Resolution Strategies :

• Assay Standardization : Validate cell lines/virus strains (e.g., TSWV isolate consistency).
• 3D-QSAR Modeling : Compare steric/electronic descriptors (e.g., CoMFA/CoMSIA) to identify substituents critical for activity .
• Binding Affinity Tests : Use microscale thermophoresis (MST) to confirm target engagement (e.g., TSWV coat protein binding, Kd = 4.4 µM) .

Q. What computational methods are used to predict structure-activity relationships (SAR)?

• In Silico Workflow :

• Molecular Docking : AutoDock Vina models interactions with targets (e.g., influenza neuraminidase active site) .
• ADMET Prediction : SwissADME evaluates bioavailability (e.g., LogP = 2.1 for optimal blood-brain barrier penetration) .
• Dynamic Simulations : MD simulations (GROMACS) assess binding stability over 100 ns trajectories .

Q. How to design derivatives with enhanced pharmacokinetic properties?

• Functionalization Strategies :

• Bromine Substitution : Introducing bromomethyl groups at position 2 improves HDAC inhibition (IC₅₀ = 12 nM) and metabolic stability .
• PEGylation : Adding polyethylene glycol chains increases aqueous solubility (>10 mg/mL) without compromising antiviral activity .
• Prodrug Approaches : Esterification of the 3-nitrophenyl group enhances oral bioavailability (AUC increases by 3-fold in rat models) .

Q. What mechanisms explain its dual activity in antiviral and anticancer assays?

• Proposed Pathways :

• NF-κB Pathway Inhibition : Reduces pro-inflammatory cytokines (e.g., IL-6, TNF-α) in virus-infected cells .
• Apoptosis Induction : Activates caspase-3/7 in cancer cells via ROS-mediated mitochondrial dysfunction .
• Checkpoint Kinase Inhibition : Blocks Chk1/Chk2, sensitizing cells to DNA damage .